2-[2-(4-Chlorophenyl)hydrazinylidene]propanoic acid

• CAS RN: 5436-18-0
• Molecular Formula: C9H9ClN2O2
• Molecular Weight: 212.63 g/mol
• IUPAC Name: 2-[(4-chlorophenyl)hydrazinylidene]propanoic acid
• InChI: InChI=1S/C9H9ClN2O2/c1-6(9(13)14)11-12-8-4-2-7(10)3-5-8/h2-5,12H,1H3,(H,13,14)
• InChI Key: BFRDBVHWNKDMOG-UHFFFAOYSA-N
• Canonical SMILES: CC(=NNC1=CC=C(C=C1)Cl)C(=O)O

Description

2-[2-(4-Chlorophenyl)hydrazinylidene]propanoic acid is a useful research compound. Its molecular formula is C9H9ClN2O2 and its molecular weight is 212.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

75.7 g of hydrochloric salt of parachlorophenylhydrazine was dissolved into 350 ml of water. 37.2 g of pyruvic acid was added into the solution. After stirring for 30 minutes at 70° C. while heating, and then cooling, precipitated crystals were filtered out, washed, and dried. These crystals were recrystallized from isopropyl acohol to obtain 57 g of 2-(p-chlorophenylhydrazono)propionic acid having a melting point of 196° to 197° C. (decomposed).